Cas no 1015846-42-0 (1-1-(4-Morpholinylmethyl)cyclopropylmethanamine)

• Product Name: 1-1-(4-Morpholinylmethyl)cyclopropylmethanamine
• CAS No: 1015846-42-0
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• MDL: MFCD09971242
• CID: 1087257
• PubChem ID: 28064634
• Update Time: 2025-06-13

1-1-(4-Morpholinylmethyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1-(Morpholinomethyl)cyclopropyl)methanamine
• {[1-(Morpholin-4-ylmethyl)cyclopropyl]methyl}amine
• 1-[1-(4-Morpholinylmethyl)cyclopropyl]methanamine
• AKOS006311954
• MFCD09971242
• [1-(morpholin-4-ylmethyl)cyclopropyl]methanamine
• 1-{1-[(morpholin-4-yl)methyl]cyclopropyl}methanamine
• 1-[1-(morpholin-4-ylmethyl)cyclopropyl]methanamine
• LS-09846
• DB-291183
• ALBB-028456
• 1-[1-(4-Morpholinylmethyl)cyclopropyl]methanamine, AldrichCPR
• 1015846-42-0
• SCHEMBL13820147
• 1-1-(4-Morpholinylmethyl)cyclopropylmethanamine

• MDL： MFCD09971242
• Inchi： 1S/C9H18N2O/c10-7-9(1-2-9)8-11-3-5-12-6-4-11/h1-8,10H2
• InChI Key： IVQHZQNJTYWCNZ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC1(CN)CC1

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 252.3±15.0 °C at 760 mmHg
• Flash Point: 106.4±20.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-1-(4-Morpholinylmethyl)cyclopropylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-1-(4-Morpholinylmethyl)cyclopropylmethanamine

Comprehensive Overview of 1-1-(4-Morpholinylmethyl)cyclopropylmethanamine (CAS No. 1015846-42-0)

1-1-(4-Morpholinylmethyl)cyclopropylmethanamine (CAS No. 1015846-42-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound's molecular framework combines a cyclopropyl ring with a morpholinylmethyl group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for drug discovery, especially in targeting neurological and metabolic disorders.

In recent years, the demand for cyclopropyl-containing compounds has surged, driven by their stability and ability to modulate biological activity. The presence of the morpholine moiety in 1-1-(4-Morpholinylmethyl)cyclopropylmethanamine further enhances its solubility and bioavailability, making it a valuable candidate for medicinal chemistry. This aligns with the growing trend of optimizing drug-like properties in early-stage research, a topic frequently searched in academic and industrial circles.

The synthesis of 1-1-(4-Morpholinylmethyl)cyclopropylmethanamine involves multi-step organic reactions, including cyclopropanation and amine functionalization. These processes are often discussed in forums and publications focusing on green chemistry and sustainable synthesis, reflecting the industry's shift toward environmentally friendly practices. Researchers are also exploring its potential in catalysis and material science, where its rigid structure could offer advantages in designing novel polymers or ligands.

From a commercial perspective, CAS No. 1015846-42-0 is available through specialized chemical suppliers, often listed under categories like pharmaceutical intermediates or fine chemicals. Its pricing and purity levels are common queries among buyers, highlighting the need for transparent supply chains. Additionally, the compound's spectroscopic data (e.g., NMR, MS) and safety profiles are frequently requested, underscoring the importance of detailed technical documentation.

Looking ahead, 1-1-(4-Morpholinylmethyl)cyclopropylmethanamine is poised to play a pivotal role in advancing precision medicine and bioconjugation technologies. Its adaptability in forming covalent bonds with biomolecules aligns with the rising interest in targeted drug delivery systems. As the scientific community continues to explore its applications, this compound remains a subject of active investigation and innovation.